![molecular formula C5H4BrFN2 B058044 2-Amino-3-bromo-5-fluoropyridine CAS No. 869557-43-7](/img/structure/B58044.png)
2-Amino-3-bromo-5-fluoropyridine
Overview
Description
2-Amino-3-bromo-5-fluoropyridine is a reactant used in the synthesis of cyano heteroaryl bromides.
Scientific Research Applications
Radiosynthesis of Fluoropyridines : The study by Pauton et al. (2019) demonstrates the synthesis of 2-amino-5-[18F]fluoropyridines using a palladium-catalyzed reaction with 2-bromo-5-[18F]fluoropyridine. This method is significant for medical imaging, particularly in Positron Emission Tomography (PET) scanning, due to the incorporation of the radioactive fluorine-18 isotope (Pauton et al., 2019).
Chemoselective Amination : Research by Stroup et al. (2007) on 5-bromo-2-chloro-3-fluoropyridine, a related compound, demonstrates chemoselective amination, which is crucial for creating specific pharmaceuticals and other chemicals. This study highlights the selective reaction processes important in complex organic syntheses (Stroup et al., 2007).
Synthesis of Fluoropyridines and Pyridones : Sutherland and Gallagher (2003) describe the synthesis of various 2-fluoropyridines, starting from 5-bromo-2-fluoropyridine. This work is relevant for the development of compounds used in medicinal chemistry, showcasing versatile synthetic methods (Sutherland & Gallagher, 2003).
Synthesis for Peptide Deformylas Inhibitor : Ying-qi Chen (2008) explores a synthesis route for 2-amino-5-fluoropyridine, an important intermediate in creating LBM415, a peptide deformylas inhibitor. This highlights the compound's role in developing drugs for bacterial infections (Chen Ying-qi, 2008).
Formation of Copper Complexes : The study by Krasinski et al. (2017) on the reaction of 4-amino-2-fluoropyridine with copper halides suggests potential applications in material science and coordination chemistry, particularly in the synthesis of metal-organic frameworks or as catalysts (Krasinski et al., 2017).
Safety and Hazards
2-Amino-3-bromo-5-fluoropyridine is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear protective gloves, eye protection, and face protection when handling this compound .
Mechanism of Action
Target of Action
It’s known that fluoropyridines have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring .
Mode of Action
It’s suggested that the 2-amino-3-fluoropyridine moiety forms a π – π interaction with the arginine residue in the protein sequence, leading to improved inhibitory
Biochemical Pathways
Fluoropyridines are known to have a significant impact on various biological applications .
Pharmacokinetics
The presence of fluorine in the compound might influence its pharmacokinetic properties, as fluorine atoms are often introduced into lead structures in the search for new pharmaceuticals with improved physical, biological, and environmental properties .
Result of Action
It’s known that the modification by 2-amino-3-fluoropyridine has shown a significant enhancement in antitumor activity, compared with the mother molecules
Action Environment
The presence of fluorine in the compound might influence its environmental stability, as fluorine-containing substituents are often incorporated to improve the environmental properties of new pharmaceuticals .
Properties
IUPAC Name |
3-bromo-5-fluoropyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrFN2/c6-4-1-3(7)2-9-5(4)8/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXSQMCRVUAALNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80583124 | |
Record name | 3-Bromo-5-fluoropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80583124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
869557-43-7 | |
Record name | 3-Bromo-5-fluoro-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=869557-43-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-5-fluoropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80583124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-3-bromo-5-fluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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